![molecular formula C10H16O B1317323 Spiro[2.7]decan-4-one CAS No. 935-61-5](/img/structure/B1317323.png)
Spiro[2.7]decan-4-one
Overview
Description
Spiro[2.7]decan-4-one is a chemical compound with the CAS Number: 935-61-5 . It has a molecular weight of 152.24 and its IUPAC name is spiro[2.7]decan-4-one .
Molecular Structure Analysis
The molecular structure of Spiro[2.7]decan-4-one is represented by the linear formula C10H16O . The InChI code for this compound is 1S/C10H16O/c11-9-5-3-1-2-4-6-10(9)7-8-10/h1-8H2 .Physical And Chemical Properties Analysis
Spiro[2.7]decan-4-one is a colorless liquid . Its molecular weight is 152.24 . More detailed physical and chemical properties may require specific experimental measurements.Scientific Research Applications
Cycloaddition and Cascade Reactions
Spiro compounds, including those related to Spiro[2.7]decan-4-one, have been utilized in diastereoselective formal cycloaddition reactions. These reactions afford oxindole-functionalized spiro compounds and facilitate the synthesis of spirooxindole polycycles bearing spiro decane systems with high diastereo- and enantioselectivities. Such methodologies are crucial for generating complex molecules with multiple stereogenic centers, which are often found in bioactive natural products (Huang et al., 2017).
Nazarov Cyclization for Spiro Compound Synthesis
The synthesis of spiro decane systems, including Spiro[4.5]decane and Spiro[4.4]nonane, has been achieved through the Nazarov cyclization of divinyl ketone derivatives. This reaction is facilitated by iron (III) chloride and is influenced by the presence of substituents, which control the double bond position in the product. Such synthetic strategies are instrumental in constructing spirocyclic frameworks that are common in natural products and pharmaceuticals (Kuroda et al., 2000).
Microwave-Assisted Synthesis in Water
A green, microwave-assisted approach has been developed for synthesizing arylidene-substituted Spiro[4,5]decan-8-one derivatives in water. This method highlights the advantages of using environmentally friendly reactions, short reaction times, and broad applicability in the synthesis of spiro compounds (Peng et al., 2010).
Fungicidal Activity of Spiro Compounds
Spiro[4.5]decan-6-one derivatives have demonstrated fungicidal activity against a variety of phytopathogenic fungi. The synthesis of halogen-substituted compounds from Spiro[4.5]decan-6-one and their subsequent testing has revealed that some of these compounds exhibit higher activity than standard fungicides, showcasing the potential of spiro compounds in agricultural applications (Popkov et al., 2016).
Safety And Hazards
properties
IUPAC Name |
spiro[2.7]decan-10-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O/c11-9-5-3-1-2-4-6-10(9)7-8-10/h1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YETZKAVEKAPJCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC2)C(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60538930 |
Source
|
| Record name | Spiro[2.7]decan-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60538930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[2.7]decan-4-one | |
CAS RN |
935-61-5 |
Source
|
| Record name | Spiro[2.7]decan-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60538930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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